Acetic acid;2-[3-(ethoxycarbonylamino)-6-ethoxycarbonyliminoxanthen-9-yl]benzoic acid

• Molecular Formula: C28H26N2O9
• Molecular Weight: 534.5 g/mol
• IUPAC Name: acetic acid;2-[3-(ethoxycarbonylamino)-6-ethoxycarbonyliminoxanthen-9-yl]benzoic acid
• InChI: InChI=1S/C26H22N2O7.C2H4O2/c1-3-33-25(31)27-15-9-11-19-21(13-15)35-22-14-16(28-26(32)34-4-2)10-12-20(22)23(19)17-7-5-6-8-18(17)24(29)30;1-2(3)4/h5-14H,3-4H2,1-2H3,(H,27,31)(H,29,30);1H3,(H,3,4)
• InChI Key: LEKYLKZTZLMREQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=CC2=C(C=C1)C(=C3C=CC(=NC(=O)OCC)C=C3O2)C4=CC=CC=C4C(=O)O.CC(=O)O

Description

Acetic acid;2-[3-(ethoxycarbonylamino)-6-ethoxycarbonyliminoxanthen-9-yl]benzoic acid is a complex organic compound with a unique structure that combines acetic acid and benzoic acid derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of acetic acid;2-[3-(ethoxycarbonylamino)-6-ethoxycarbonyliminoxanthen-9-yl]benzoic acid involves multiple steps. One common method includes the reaction of substituted benzoic acids with ethyl cyanoacetate under specific conditions. The reaction typically requires a catalyst, such as phosphoric acid, and is carried out at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and efficiency. The use of continuous flow reactors and advanced purification techniques can enhance the production process, ensuring the compound’s purity and consistency.

Chemical Reactions Analysis

Types of Reactions

Acetic acid;2-[3-(ethoxycarbonylamino)-6-ethoxycarbonyliminoxanthen-9-yl]benzoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms, often using reagents like lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Catalysts: Phosphoric acid, sulfuric acid.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

Acetic acid;2-[3-(ethoxycarbonylamino)-6-ethoxycarbonyliminoxanthen-9-yl]benzoic acid has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential role in biochemical pathways and interactions with biological molecules.

Medicine: Explored for its therapeutic potential, including antimicrobial and anticancer properties.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of acetic acid;2-[3-(ethoxycarbonylamino)-6-ethoxycarbonyliminoxanthen-9-yl]benzoic acid involves its interaction with specific molecular targets. The compound may inhibit or activate certain enzymes or receptors, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Benzoic Acid Derivatives: Compounds like para-aminobenzoic acid share structural similarities and are used in similar applications.

Acetic Acid Derivatives: Compounds such as acetic anhydride and acetylsalicylic acid (aspirin) have related chemical properties and uses.

Uniqueness

What sets acetic acid;2-[3-(ethoxycarbonylamino)-6-ethoxycarbonyliminoxanthen-9-yl]benzoic acid apart is its unique combination of functional groups, which confer specific reactivity and potential applications not found in simpler compounds. This uniqueness makes it a valuable compound for research and industrial applications.